N~2~-acetyl-N~1~-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-D-alaninamide

• IUPAC Name: (2R)-2-acetamido-N-[[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C17H17F2N3O3/c1-10(22-11(2)23)16(24)21-9-12-4-3-7-20-17(12)25-15-6-5-13(18)8-14(15)19/h3-8,10H,9H2,1-2H3,(H,21,24)(H,22,23)/t10-/m1/s1
• InChI Key: LCBRYNIPXYPNAI-SNVBAGLBSA-N
• Canonical SMILES: CC(C(=O)NCC1=C(N=CC=C1)OC2=C(C=C(C=C2)F)F)NC(=O)C
• Isomeric SMILES: C[C@H](C(=O)NCC1=C(N=CC=C1)OC2=C(C=C(C=C2)F)F)NC(=O)C
• Molecular Formula: C17H17F2N3O3
• Molecular Weight: 349.33 g/mol

Description

N~2~-acetyl-N~1~-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-D-alaninamide, commonly known as Dapagliflozin, is a sodium-glucose co-transporter 2 (SGLT2) inhibitor. It is a drug used for the treatment of type 2 diabetes mellitus. The drug works by inhibiting the SGLT2 protein, which is responsible for the reabsorption of glucose in the kidneys. By inhibiting this protein, the drug allows excess glucose to be excreted in the urine, thereby reducing blood glucose levels.

Mechanism of Action

Dapagliflozin works by inhibiting the N~2~-acetyl-N~1~-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-D-alaninamide protein, which is responsible for the reabsorption of glucose in the kidneys. By inhibiting this protein, the drug allows excess glucose to be excreted in the urine, thereby reducing blood glucose levels. The drug also promotes weight loss by reducing the reabsorption of calories from glucose in the kidneys.
Biochemical and Physiological Effects:
Dapagliflozin has been shown to have several biochemical and physiological effects. The drug reduces blood glucose levels, improves glycemic control, and reduces the risk of cardiovascular disease in patients with type 2 diabetes. The drug also promotes weight loss by reducing the reabsorption of calories from glucose in the kidneys. Additionally, the drug has been shown to improve insulin sensitivity and reduce insulin resistance in patients with type 2 diabetes.

Advantages and Limitations for Lab Experiments

Dapagliflozin has several advantages for lab experiments. The drug is highly selective for the N~2~-acetyl-N~1~-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-D-alaninamide protein, which makes it a useful tool for studying the role of this protein in glucose reabsorption in the kidneys. The drug is also well-tolerated and has a low risk of adverse effects. However, the drug has some limitations for lab experiments. The drug is only effective in patients with type 2 diabetes, which limits its applicability to other metabolic disorders. Additionally, the drug may interact with other medications, which can complicate experimental design.

Future Directions

There are several potential future directions for research on Dapagliflozin. One area of research is the use of the drug in combination with other medications for the treatment of type 2 diabetes. Another area of research is the use of the drug in the treatment of other metabolic disorders, such as obesity and non-alcoholic fatty liver disease. Additionally, further research is needed to fully understand the mechanism of action of the drug and its effects on the body.

Synthesis Methods

Dapagliflozin is synthesized by a series of chemical reactions. The synthesis involves the reaction of 2,4-difluorobenzyl alcohol with pyridine-3-carboxaldehyde to form the intermediate compound, 2-(2,4-difluorophenoxy)pyridine-3-carbinol. The intermediate compound is then reacted with N-acetyl-D-alanine methyl ester to form the final product, Dapagliflozin.

Scientific Research Applications

Dapagliflozin has been extensively studied for its efficacy in the treatment of type 2 diabetes mellitus. Clinical trials have shown that the drug is effective in reducing blood glucose levels, improving glycemic control, and reducing the risk of cardiovascular disease in patients with type 2 diabetes. The drug has also been studied for its potential use in the treatment of other metabolic disorders, such as obesity and non-alcoholic fatty liver disease.